Cas no 872621-19-7 (N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide)

• Product Name: N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• CAS No: 872621-19-7
• MF: C₁₈H₁₂Cl₂F₃N₃O₂S
• MW: 462.27299118042
• CID: 6403847
• PubChem ID: 18562112
• Update Time: 2025-09-24

N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide
• N-((5-((2,4-dichlorobenzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3-(trifluoromethyl)benzamide
• N-[[5-[(2,4-dichlorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide
• N-[(5-{[(2,4-dichlorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]-3-(trifluoromethyl)benzamide
• F1885-0603
• AKOS024617740
• 872621-19-7

• Inchi： 1S/C18H12Cl2F3N3O2S/c19-13-5-4-11(14(20)7-13)9-29-17-26-25-15(28-17)8-24-16(27)10-2-1-3-12(6-10)18(21,22)23/h1-7H,8-9H2,(H,24,27)
• InChI Key： RQOFUVKOHLMBNZ-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC2=CC=C(Cl)C=C2Cl)O1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 460.9979377g/mol
• Monoisotopic Mass: 460.9979377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide

N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 872621-19-7): An Overview

N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 872621-19-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural combination of a trifluoromethyl group, a methylsulfanyl moiety, and a 1,3,4-oxadiazole ring. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of this compound have been driven by its potential applications in the treatment of various diseases. Recent research has focused on its antimicrobial, antiviral, and anticancer properties. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and efficacy.

In terms of its chemical structure, the compound is characterized by a central benzamide core with a substituted 1,3,4-oxadiazole ring. The 1,3,4-oxadiazole ring is a heterocyclic compound that has been extensively studied for its biological activities. It is often used in the design of drugs due to its ability to form hydrogen bonds and its structural flexibility. The methylsulfanyl moiety attached to the 1,3,4-oxadiazole ring further enhances the compound's reactivity and biological activity.

The synthesis of N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide typically involves multi-step reactions. One common approach involves the condensation of an appropriate amine with an acid chloride or anhydride to form the benzamide intermediate. Subsequent reactions introduce the methylsulfanyl moiety and the 1,3,4-oxadiazole ring. The final step often involves the coupling of these intermediates to form the desired product.

In terms of its biological activity, recent studies have shown that N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide exhibits potent antimicrobial activity against a range of bacterial strains. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism. Additionally, preliminary studies have indicated that the compound may have antiviral properties against certain viruses, although further research is needed to confirm these findings.

The potential anticancer properties of N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide have also been explored. In vitro studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that the compound may have therapeutic potential in cancer treatment.

The safety profile of N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide is an important consideration for its development as a pharmaceutical agent. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses. However, more extensive toxicological evaluations are necessary to fully understand its safety profile and potential side effects.

In conclusion, N-(5-{(2,4-dichlorophenyl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methyl-3-(trifluoromethyl)benzamide (CAS No. 872621-19-7) is a promising compound with diverse biological activities. Its unique chemical structure and potential therapeutic applications make it an interesting subject for further research and development in medicinal chemistry and pharmaceutical sciences.